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Compound of Interest

Compound Name:
2-(4-Chloro-2-

methylphenoxy)ethanol

Cat. No.: B1294840 Get Quote

Solubility of 2-(4-Chloro-2-
methylphenoxy)ethanol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-(4-
chloro-2-methylphenoxy)ethanol (CAS No: 36220-29-8). Due to a lack of readily available

quantitative solubility data in peer-reviewed literature and chemical databases, this document

focuses on providing a qualitative assessment of its expected solubility based on its chemical

structure and the properties of analogous compounds. Furthermore, detailed experimental

protocols are provided to enable researchers to determine the solubility of this compound in

various solvents.

Introduction
2-(4-chloro-2-methylphenoxy)ethanol is a chemical compound with potential applications in

various fields of research and development. Understanding its solubility is a critical parameter

for its handling, formulation, and application in experimental studies. This guide aims to provide

the foundational knowledge for researchers to effectively work with this compound.

Physicochemical Properties
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While specific solubility data is not widely published, some key physicochemical properties of 2-
(4-chloro-2-methylphenoxy)ethanol have been reported and are summarized in the table

below. These properties can help in predicting its solubility behavior.

Property Value Reference

CAS Number 36220-29-8 [1]

Molecular Formula C9H11ClO2 [1]

Molecular Weight 186.63 g/mol [2]

Density 1.198 g/cm³ [1]

Boiling Point 294.5 °C at 760 mmHg [1]

Flash Point 131.9 °C [1]

Qualitative Solubility Assessment
Based on the principles of "like dissolves like," the solubility of 2-(4-chloro-2-
methylphenoxy)ethanol can be inferred from its structure. The molecule possesses both polar

and non-polar characteristics. The presence of a hydroxyl (-OH) group and an ether linkage

introduces polarity and the capacity for hydrogen bonding, suggesting potential solubility in

polar solvents. Conversely, the chlorinated aromatic ring and the methyl group contribute to its

non-polar character, indicating likely solubility in organic solvents.

For a qualitative comparison, the related compound 2-phenoxyethanol is slightly soluble in

water and miscible with acetone, alcohol, and glycerol.[3][4][5][6][7] Given the structural

similarity, 2-(4-chloro-2-methylphenoxy)ethanol is expected to exhibit comparable solubility,

likely being sparingly soluble in water and more soluble in polar organic solvents. The presence

of the chloro and methyl substituents on the aromatic ring may slightly decrease its polarity

compared to 2-phenoxyethanol, potentially leading to lower water solubility and enhanced

solubility in less polar organic solvents.

Another structurally related compound, (4-chloro-2-methylphenoxy)acetic acid (MCPA), is

noted to be insoluble in water.[8] However, the carboxylic acid functional group in MCPA
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significantly differs in polarity and acidity from the hydroxyl group in 2-(4-chloro-2-
methylphenoxy)ethanol, making direct solubility comparisons less reliable.

Experimental Protocols for Solubility Determination
To obtain precise quantitative solubility data, experimental determination is necessary. The

following are detailed methodologies for key experiments.

Protocol 1: Qualitative Solubility Test
This protocol provides a rapid assessment of a compound's solubility in various solvents.

Materials:

Test compound (2-(4-chloro-2-methylphenoxy)ethanol)

A selection of solvents (e.g., water, ethanol, methanol, acetone, diethyl ether, hexane)

Small test tubes

Vortex mixer

Spatula

Procedure:

Place approximately 25 mg of the test compound into a small test tube.[9]

Add 0.75 mL of the chosen solvent to the test tube in small portions.[9]

After each addition, vigorously shake or vortex the test tube for 30-60 seconds.[9][10]

Visually inspect the solution to determine if the compound has dissolved completely. A

compound is considered soluble if no solid particles are visible.

Record the observation as soluble, partially soluble, or insoluble.

If the compound is soluble in water, the pH of the solution can be tested with litmus paper to

determine its acidic or basic nature.[11]
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Protocol 2: Quantitative Solubility Determination (Shake-
Flask Method)
This method is a standard procedure for determining the equilibrium solubility of a compound in

a specific solvent at a controlled temperature.

Materials:

Test compound

Chosen solvent

Screw-capped vials or flasks

Constant temperature shaker bath

Analytical balance

Filtration apparatus (e.g., syringe filters)

A suitable analytical method for quantification (e.g., HPLC, UV-Vis spectrophotometry)

Procedure:

Add an excess amount of the solid test compound to a vial.

Add a known volume of the solvent to the vial.

Securely cap the vial and place it in a constant temperature shaker bath.

Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure equilibrium is

reached.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear liquid above the solid).

Filter the supernatant to remove any remaining solid particles.
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Quantify the concentration of the dissolved compound in the filtrate using a pre-validated

analytical method.

The determined concentration represents the solubility of the compound in that solvent at the

specified temperature.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for determining the solubility of an organic

compound.
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Solubility Determination Workflow

Start: Obtain Test Compound

Perform Qualitative Solubility Test
in Various Solvents

Select Solvents for
Quantitative Analysis

Quantitative Solubility Determination
(Shake-Flask Method)

Analyze Supernatant
(e.g., HPLC, UV-Vis)

Record and Analyze
Solubility Data

End: Report Solubility

Click to download full resolution via product page

Caption: Workflow for determining the solubility of a compound.
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This guide provides a starting point for researchers working with 2-(4-chloro-2-
methylphenoxy)ethanol. While quantitative solubility data is not currently available in the

public domain, the provided protocols and qualitative assessment will aid in the design of

experiments and the development of formulations involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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